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Compound of Interest

Compound Name: 3-Acetamido-4-methylbenzoic acid

Cat. No.: B184020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Acetamido-4-methylbenzoic
acid, including its chemical identity, physical properties, synthesis, and spectral data.

Core Chemical Information
Chemical Name: 3-Acetamido-4-methylbenzoic acid CAS Number: 6946-14-1[1][2][3]

Molecular Formula: C₁₀H₁₁NO₃[3] Molecular Weight: 193.20 g/mol [4]

Structure
The chemical structure of 3-Acetamido-4-methylbenzoic acid is presented below.

Caption: 2D Structure of 3-Acetamido-4-methylbenzoic acid.

Physicochemical Properties
A summary of the available physical and chemical properties for 3-Acetamido-4-
methylbenzoic acid is provided in the table below.
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Property Value Source

Molecular Weight 193.20 g/mol [4]

Boiling Point 425.7°C at 760 mmHg [5]

Density 1.276 g/cm³ [1][5]

Refractive Index 1.607 [5]

Flash Point 211.3°C [5]

Synthesis
While a specific detailed experimental protocol for the synthesis of 3-Acetamido-4-
methylbenzoic acid is not readily available in the searched literature, a feasible and

commonly employed synthetic route is the acetylation of 3-amino-4-methylbenzoic acid. This

reaction typically involves the treatment of the amino starting material with an acetylating agent

such as acetic anhydride or acetyl chloride, often in the presence of a base or in a suitable

solvent.

A general workflow for this proposed synthesis is outlined below.

3-Amino-4-methylbenzoic acid

Reaction MixtureAcetic Anhydride or
Acetyl Chloride

Suitable Solvent
(e.g., Acetic Acid, Pyridine)

Work-up
(e.g., Precipitation, Filtration)

Purification
(e.g., Recrystallization) 3-Acetamido-4-methylbenzoic acid

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 3-Acetamido-4-methylbenzoic acid.
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Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, and IR) for 3-Acetamido-4-
methylbenzoic acid are not explicitly available in the reviewed literature. However, data for

structurally related compounds can provide an estimation of the expected spectral features.

Biological Activity and Applications
Currently, there is limited publicly available information regarding the specific biological

activities or applications of 3-Acetamido-4-methylbenzoic acid in the scientific literature.

Benzoic acid and its derivatives are known to possess a wide range of biological activities and

are common scaffolds in medicinal chemistry. Further research is required to elucidate the

potential therapeutic or industrial applications of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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